Vidupiprant Vidupiprant Vidupiprant has been used in trials studying the treatment and basic science of Asthma.
Brand Name: Vulcanchem
CAS No.: 1169483-24-2
VCID: VC0546756
InChI: InChI=1S/C28H27Cl2FN2O6S/c1-28(2,3)32-27(36)17-6-8-23(39-24-14-21(31)18(11-19(24)29)13-26(34)35)22(12-17)33-40(37,38)25-9-7-16(10-20(25)30)15-4-5-15/h6-12,14-15,33H,4-5,13H2,1-3H3,(H,32,36)(H,34,35)
SMILES: CC(C)(C)NC(=O)C1=CC(=C(C=C1)OC2=C(C=C(C(=C2)F)CC(=O)O)Cl)NS(=O)(=O)C3=C(C=C(C=C3)C4CC4)Cl
Molecular Formula: C28H27Cl2FN2O6S
Molecular Weight: 609.5 g/mol

Vidupiprant

CAS No.: 1169483-24-2

Cat. No.: VC0546756

Molecular Formula: C28H27Cl2FN2O6S

Molecular Weight: 609.5 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

* For research use only. Not for human or veterinary use.

Vidupiprant - 1169483-24-2

Specification

Description Vidupiprant has been used in trials studying the treatment and basic science of Asthma.
CAS No. 1169483-24-2
Molecular Formula C28H27Cl2FN2O6S
Molecular Weight 609.5 g/mol
IUPAC Name 2-[4-[4-(tert-butylcarbamoyl)-2-[(2-chloro-4-cyclopropylphenyl)sulfonylamino]phenoxy]-5-chloro-2-fluorophenyl]acetic acid
Standard InChI InChI=1S/C28H27Cl2FN2O6S/c1-28(2,3)32-27(36)17-6-8-23(39-24-14-21(31)18(11-19(24)29)13-26(34)35)22(12-17)33-40(37,38)25-9-7-16(10-20(25)30)15-4-5-15/h6-12,14-15,33H,4-5,13H2,1-3H3,(H,32,36)(H,34,35)
Standard InChI Key PFWVGKROPKKEDW-UHFFFAOYSA-N
SMILES CC(C)(C)NC(=O)C1=CC(=C(C=C1)OC2=C(C=C(C(=C2)F)CC(=O)O)Cl)NS(=O)(=O)C3=C(C=C(C=C3)C4CC4)Cl
Canonical SMILES CC(C)(C)NC(=O)C1=CC(=C(C=C1)OC2=C(C=C(C(=C2)F)CC(=O)O)Cl)NS(=O)(=O)C3=C(C=C(C=C3)C4CC4)Cl
Appearance Solid powder

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